1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester

• CAS No.: 1637562-51-6
• Molecular Formula: C₁₇H₂₈O₆
• Molecular Weight: 328.4
• Synonyms: 2-(((7-Carboxy-4-methylheptyl)oxy)carbonyl)cyclohexanecarboxylic Acid; CX-MINCH

Description

1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester is a chemical compound with the molecular formula C17H28O6 and a molecular weight of 328.4 g/mol . This compound is known for its applications in various scientific research fields, including chemistry, biology, medicine, and industry.

Preparation Methods

The synthesis of 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester involves several steps. One common method includes the esterification of 1,2-cyclohexanedicarboxylic acid with 4-methyl-7-carboxy-heptyl alcohol under acidic conditions. The reaction typically requires a catalyst such as sulfuric acid or p-toluenesulfonic acid and is carried out under reflux conditions . Industrial production methods may involve similar steps but on a larger scale, with optimized reaction conditions to maximize yield and purity.

Chemical Reactions Analysis

1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride, resulting in the formation of alcohols.

Substitution: The ester group can undergo nucleophilic substitution reactions with reagents like sodium hydroxide, leading to the formation of corresponding carboxylate salts.

Scientific Research Applications

1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reference standard in analytical chemistry.

Biology: This compound is used in studies related to metabolic pathways and enzyme interactions.

Industry: It is used in the production of plasticizers and other polymer additives.

Mechanism of Action

The mechanism of action of 1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester involves its interaction with specific molecular targets and pathways. In biological systems, it may act as a substrate for enzymes involved in metabolic pathways, leading to the formation of various metabolites . The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

1,2-Cyclohexanedicarboxylic Acid Mono 4-Methyl-7-carboxy-heptyl Ester can be compared with other similar compounds, such as:

Cyclohexane-1,2-dicarboxylate-mono-4-methyloctyl ester (MINCH): This compound has a similar structure but with a different side chain.

Cyclohexane-1,2-dicarboxylate-mono-(7-hydroxy-4-methyl)octyl ester (OH-MINCH): This compound has a hydroxyl group in the side chain, making it more hydrophilic.

The uniqueness of this compound lies in its specific side chain structure, which can influence its chemical reactivity and biological interactions.